Cas no 1804584-91-5 (3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine)
3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H6F3N3O/c1-4-5(2-12)3-14-7(6(4)13)15-8(9,10)11/h3H,13H2,1H3
- InChI Key: YFEWPECFKMWWEF-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C)C(C#N)=CN=1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 1.8
- Topological Polar Surface Area: 71.9
3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003645-500mg |
3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine |
1804584-91-5 | 97% | 500mg |
$1,068.20 | 2022-04-02 | |
| Alichem | A026003645-1g |
3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine |
1804584-91-5 | 97% | 1g |
$1,596.00 | 2022-04-02 |
3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine
Recent Advances in the Study of 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804584-91-5)
The compound 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804584-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its full therapeutic and industrial potential.
One of the key areas of research involves the optimization of synthetic routes for 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed cross-coupling reaction. This method not only improved the scalability of the compound but also reduced the production of toxic byproducts, making it more environmentally friendly. The study highlighted the importance of the trifluoromethoxy group in enhancing the compound's metabolic stability and bioavailability, which are critical factors in drug development.
In addition to its synthetic advancements, the biological activities of 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine have been extensively investigated. Recent preclinical studies have revealed its potent inhibitory effects on specific kinase targets, such as JAK2 and EGFR, which are implicated in various cancers and inflammatory diseases. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited nanomolar inhibitory activity against JAK2, with improved selectivity profiles compared to existing inhibitors. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.
Beyond oncology, researchers have also explored the agrochemical applications of 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine. Its unique chemical structure has been shown to act as an effective pesticide, particularly against resistant strains of insects. A recent study in Pest Management Science demonstrated that derivatives of this compound could disrupt the nervous system of pests by targeting nicotinic acetylcholine receptors, offering a new mode of action for pest control. This discovery is particularly relevant in the context of increasing pesticide resistance and the need for sustainable agricultural solutions.
Despite these promising developments, challenges remain in the clinical translation of 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future studies. Ongoing research is focusing on structural optimization and the development of prodrug strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.
In conclusion, 3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine (CAS: 1804584-91-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse biological activities, and potential applications in both medicine and agriculture underscore its significance. As research continues to unravel its mechanisms and optimize its properties, this compound is poised to make substantial contributions to the development of novel therapeutics and agrochemicals.
1804584-91-5 (3-Amino-5-cyano-4-methyl-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)